
Introduction: The Versatility of a Key
Heterocyclic Intermediate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-(4-Bromopyridin-2-yl)propan-2-

amine

Cat. No.: B15372984

Get Quote

2-Amino-4-bromopyridine (CAS No: 84249-14-9) is a highly versatile heterocyclic building block

that has garnered significant attention in the fields of medicinal chemistry and agrochemical

synthesis.[1][2] Its structure, featuring both a reactive bromine atom and an amino group on the

pyridine ring, allows for a wide range of chemical modifications, making it a crucial intermediate

in the synthesis of complex, biologically active molecules.[1][3] The presence of these two

functional groups enables chemists to introduce diverse substituents and build intricate

molecular architectures through various synthetic strategies.[4] This guide provides an in-depth

exploration of the synthesis, physicochemical properties, and key applications of 2-amino-4-

bromopyridine, offering valuable insights for its effective utilization in research and

development.

Physicochemical and Spectroscopic Properties
The physicochemical properties of 2-amino-4-bromopyridine are fundamental to its handling,

reactivity, and application in various synthetic protocols. A summary of its key properties is

presented below.
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Property Value Reference(s)

Molecular Formula C₅H₅BrN₂ [1][5]

Molecular Weight 173.01 g/mol [5][6]

Appearance Off-white to light yellow solid [1][5]

Melting Point 142-146 °C [1]

Boiling Point
268.2 °C at 760 mmHg

(Predicted)
[1][5]

pKa 5.72 ± 0.11 (Predicted) [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

¹H NMR (400 MHz, DMSO-d₆)

δ (ppm) 7.78-7.79 (d, 1H),

6.64-6.66 (dd, 2H), 6.20 (s,

2H)

[1]

Synthesis of 2-Amino-4-bromopyridine: Key
Methodologies
Several synthetic routes for the preparation of 2-amino-4-bromopyridine have been developed,

with the choice of method often depending on the desired scale, cost-effectiveness, and

availability of starting materials.[2][5] The following sections detail the most prominent and

scalable synthetic pathways.

Route 1: From 4-Bromopyridine Hydrochloride via
Hofmann Degradation
This widely employed, multi-step synthesis commences with the readily available 4-

bromopyridine hydrochloride and proceeds through esterification, amination, and a final

Hofmann degradation.[7][8] This method is noted for its cost-effective raw materials, high yield,

and suitability for industrial-scale production.[8][9]
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Caption: Synthesis of 2-Amino-4-bromopyridine from 4-Bromopyridine Hydrochloride.

Detailed Protocol:

Esterification: 4-bromopyridine hydrochloride is esterified to produce crude 4-bromo-2-

pyridinecarboxylic acid ethyl ester.[8][9] This step often involves the use of reagents such as

hydrogen peroxide and ferrous sulfate in a suitable solvent system.[8]
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Amination: The crude ethyl ester from the previous step undergoes amination, typically with

ammonia, to form 4-bromo-2-pyridinecarboxamide.[8][9]

Hofmann Degradation: The 4-bromo-2-pyridinecarboxamide is then subjected to a Hofmann

degradation reaction.[8][9] This is typically achieved by treating the amide with sodium

hydroxide and bromine in an aqueous solution.[10] The reaction mixture is heated, and upon

completion, the desired 2-amino-4-bromopyridine is isolated, often through centrifugation

and purification by crystallization.[8]

Route 2: From 2,4-Dibromopyridine-N-oxide
An alternative and efficient synthesis route starts from 2,4-dibromopyridine-N-oxide. This

method is advantageous due to its fewer reaction steps and high overall yield, making it

suitable for large-scale preparation.[4][5]

2,4-Dibromopyridine-N-oxide

Amination
(Ammonia water, 60-110 °C, sealed vessel)

2-Amino-4-bromopyridine-N-oxide

Reduction
(e.g., Reduced iron powder, acid)

2-Amino-4-bromopyridine
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Caption: Synthesis of 2-Amino-4-bromopyridine from 2,4-Dibromopyridine-N-oxide.
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Detailed Protocol:

Amination: 2,4-dibromopyridine-N-oxide is subjected to an amination reaction with ammonia

water in a sealed vessel at a temperature ranging from 60-110 °C.[4][5]

Reduction: The resulting intermediate, 2-amino-4-bromopyridine-N-oxide, is then reduced to

yield the final product.[5][11] This reduction can be effectively carried out using reduced iron

powder in the presence of a small amount of acid, such as hydrochloric or acetic acid.[4][11]

The final product is then isolated through filtration and can be further purified if necessary.[5]

Route 3: Laboratory-Scale Synthesis via Deprotection
For laboratory-scale synthesis, 2-amino-4-bromopyridine can be conveniently prepared by the

deprotection of tert-butyl 4-bromopyridin-2-ylcarbamate.[5]

Detailed Protocol:

tert-Butyl 4-bromopyridin-2-ylcarbamate is suspended in water.[7][12]

Hydrobromic acid (48 wt. % in water) is added, and the mixture is stirred for approximately

16 hours.[7][12]

The reaction mixture is then poured into an aqueous solution of sodium bicarbonate and

extracted with ethyl acetate.[7][12]

The combined organic phases are dried over magnesium sulfate, and the solvent is removed

under reduced pressure.[7][12]

The crude product is purified by column chromatography using ethyl acetate as the eluent to

yield pure 2-amino-4-bromopyridine.[5][7]

Reactivity and Applications in Research and
Development
The synthetic utility of 2-amino-4-bromopyridine stems from the distinct reactivity of its two

functional groups. The bromine atom is susceptible to displacement through various cross-

coupling reactions, such as Suzuki-Miyaura coupling, allowing for the introduction of a wide
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array of substituents at the 4-position.[1] The amino group, on the other hand, can be readily

functionalized or can participate in cyclization reactions to form fused heterocyclic systems.[4]

This versatile reactivity profile has established 2-amino-4-bromopyridine as a valuable

intermediate in several key areas:

Pharmaceuticals: It is a crucial building block in the synthesis of active pharmaceutical

ingredients (APIs) for a range of therapeutic areas.[2][3] Its structural motif has been

incorporated into molecules targeting neurological disorders and various types of cancer.[2]

[3] For instance, it has been used as a starting material for synthesizing triazolopyridine

derivatives with potent anti-microbial activity.[4]

Agrochemicals: In the agrochemical industry, 2-amino-4-bromopyridine serves as a

precursor for the development of novel herbicides, fungicides, and pesticides.[2][3] Its use

allows for the creation of more effective and selective crop protection agents.[3]

Material Science: The compound is also utilized in the development of advanced materials,

such as conductive polymers and organic semiconductors, which have applications in

electronics and energy.[3]

A Related Scaffold: 2-(4-Bromopyridin-2-yl)propan-
2-ol
As noted in the introduction, the compound 2-(4-bromopyridin-2-yl)propan-2-ol (CAS No:

477252-20-3) is structurally related to the primary topic of this guide. While less extensively

documented in terms of its applications, its physicochemical properties are available.

Property Value Reference(s)

Molecular Formula C₈H₁₀BrNO [13][14]

Molecular Weight 216.07 g/mol [13][15]

IUPAC Name
2-(4-bromo-2-pyridinyl)propan-

2-ol
[13]
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Patents exist for this chemical structure, indicating its potential utility in various fields of

research and development.[13]

Conclusion
2-Amino-4-bromopyridine is a pivotal heterocyclic intermediate with a broad spectrum of

applications in drug discovery, agrochemical synthesis, and material science. Its versatile

reactivity, stemming from the presence of both an amino and a bromo group, allows for the

efficient construction of complex molecular architectures. The well-established and scalable

synthetic routes to this compound further enhance its value to the scientific community. A

thorough understanding of its properties and synthetic methodologies, as detailed in this guide,

is essential for researchers and professionals seeking to leverage this powerful building block

in their own research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. nbinno.com [nbinno.com]

3. chemimpex.com [chemimpex.com]

4. CN102603622B - Synthetic method of 2-amino-4-bromopyridine - Google Patents
[patents.google.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. 2-Amino-4-bromopyridine | C5H5BrN2 | CID 693282 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 2-Amino-4-bromopyridine synthesis - chemicalbook [chemicalbook.com]

8. Page loading... [wap.guidechem.com]

9. CN105153023A - Synthetic method of 2-amino-4-bromopyridine - Google Patents
[patents.google.com]

10. CN105153023B - The synthetic method of 2 amino, 4 bromopyridine - Google Patents
[patents.google.com]

11. pdf.benchchem.com [pdf.benchchem.com]

12. 2-Amino-4-bromopyridine | 84249-14-9 [chemicalbook.com]

13. 2-(4-Bromopyridin-2-yl)propan-2-ol | C8H10BrNO | CID 22391969 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. chemscene.com [chemscene.com]

15. 2-(4-Bromopyridin-2-yl)propan-2-ol - CAS:477252-20-3 - Sunway Pharm Ltd
[3wpharm.com]

To cite this document: BenchChem. [Introduction: The Versatility of a Key Heterocyclic
Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15372984/docs#introduction-the-versatility-of-a-key-
heterocyclic-intermediate]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15372984?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/18/An_In_depth_Technical_Guide_to_the_Chemical_Properties_and_Structure_of_2_Amino_4_bromopyridine.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-synthesis-applications-2-amino-4-bromopyridine-jc
https://www.chemimpex.com/products/17206
https://patents.google.com/patent/CN102603622B/en
https://patents.google.com/patent/CN102603622B/en
https://pdf.benchchem.com/18/An_In_depth_Technical_Guide_to_2_Amino_4_bromopyridine_Physicochemical_Properties_and_Synthetic_Methodologies.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-bromopyridine
https://www.chemicalbook.com/synthesis/2-amino-4-bromopyridine.htm
https://wap.guidechem.com/question/how-is-2-amino-4-bromopyridine-id118809.html
https://patents.google.com/patent/CN105153023A/en
https://patents.google.com/patent/CN105153023A/en
https://patents.google.com/patent/CN105153023B/en
https://patents.google.com/patent/CN105153023B/en
https://pdf.benchchem.com/1281/Technical_Support_Center_Synthesis_of_2_Amino_4_bromo_3_nitropyridine.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6337719.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromopyridin-2-YL_propan-2-OL
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Bromopyridin-2-YL_propan-2-OL
https://www.chemscene.com/477252-20-3.html
https://www.3wpharm.com/product/29427.html
https://www.3wpharm.com/product/29427.html
https://www.benchchem.com/product/b15372984/docs#introduction-the-versatility-of-a-key-heterocyclic-intermediate
https://www.benchchem.com/product/b15372984/docs#introduction-the-versatility-of-a-key-heterocyclic-intermediate
https://www.benchchem.com/product/b15372984/docs#introduction-the-versatility-of-a-key-heterocyclic-intermediate
https://www.benchchem.com/product/b15372984/docs#introduction-the-versatility-of-a-key-heterocyclic-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15372984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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